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tert-butyl N-[(1S)-1-(5-chloro-4-oxo-3,1-benzoxazin-2-yl)-2-methylpropyl]carbamate tert-butyl N-[(1S)-1-(5-chloro-4-oxo-3,1-benzoxazin-2-yl)-2-methylpropyl]carbamate
Brand Name: Vulcanchem
CAS No.: 108562-43-2
VCID: VC20832762
InChI: InChI=1S/C17H21ClN2O4/c1-9(2)13(20-16(22)24-17(3,4)5)14-19-11-8-6-7-10(18)12(11)15(21)23-14/h6-9,13H,1-5H3,(H,20,22)/t13-/m0/s1
SMILES: CC(C)C(C1=NC2=C(C(=CC=C2)Cl)C(=O)O1)NC(=O)OC(C)(C)C
Molecular Formula: C17H21ClN2O4
Molecular Weight: 352.8 g/mol

tert-butyl N-[(1S)-1-(5-chloro-4-oxo-3,1-benzoxazin-2-yl)-2-methylpropyl]carbamate

CAS No.: 108562-43-2

Cat. No.: VC20832762

Molecular Formula: C17H21ClN2O4

Molecular Weight: 352.8 g/mol

* For research use only. Not for human or veterinary use.

tert-butyl N-[(1S)-1-(5-chloro-4-oxo-3,1-benzoxazin-2-yl)-2-methylpropyl]carbamate - 108562-43-2

Specification

CAS No. 108562-43-2
Molecular Formula C17H21ClN2O4
Molecular Weight 352.8 g/mol
IUPAC Name tert-butyl N-[(1S)-1-(5-chloro-4-oxo-3,1-benzoxazin-2-yl)-2-methylpropyl]carbamate
Standard InChI InChI=1S/C17H21ClN2O4/c1-9(2)13(20-16(22)24-17(3,4)5)14-19-11-8-6-7-10(18)12(11)15(21)23-14/h6-9,13H,1-5H3,(H,20,22)/t13-/m0/s1
Standard InChI Key MJHVWIZCSXLBHF-UHFFFAOYSA-N
Isomeric SMILES CC(C)[C@@H](C1=NC2=C(C(=CC=C2)Cl)C(=O)O1)NC(=O)OC(C)(C)C
SMILES CC(C)C(C1=NC2=C(C(=CC=C2)Cl)C(=O)O1)NC(=O)OC(C)(C)C
Canonical SMILES CC(C)C(C1=NC2=C(C(=CC=C2)Cl)C(=O)O1)NC(=O)OC(C)(C)C

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